Cas no 2209079-40-1 (rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate, trifluoroacetic acid, cis)

• Product Name: rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate, trifluoroacetic acid, cis
• CAS No: 2209079-40-1
• MF: C₁₃H₂₀F₃NO₅
• MW: 327.296814918518
• CID: 5883680
• PubChem ID: 137952374
• Update Time: 2025-05-22

rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate, trifluoroacetic acid, cis Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate, trifluoroacetic acid, cis
• Methyl (2S,5R)-5-piperidin-4-yloxolane-2-carboxylate;2,2,2-trifluoroacetic acid
• rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate; trifluoroacetic acid
• 2209079-40-1
• EN300-1587912

• Inchi： 1S/C11H19NO3.C2HF3O2/c1-14-11(13)10-3-2-9(15-10)8-4-6-12-7-5-8;3-2(4,5)1(6)7/h8-10,12H,2-7H2,1H3;(H,6,7)/t9-,10+;/m1./s1
• InChI Key： QDOSNRSTVZWSLP-UXQCFNEQSA-N
• SMILES： FC(C(=O)O)(F)F.O1[C@H](C(=O)OC)CC[C@@H]1C1CCNCC1

Computed Properties

• Exact Mass: 327.12935722g/mol
• Monoisotopic Mass: 327.12935722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate, trifluoroacetic acid, cis

Comprehensive Overview of rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate, trifluoroacetic acid, cis (CAS No. 2209079-40-1)

The compound rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate, trifluoroacetic acid, cis (CAS No. 2209079-40-1) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique stereochemistry, featuring a cis configuration, and the presence of a piperidin-4-yl moiety make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most frequently searched questions about this compound revolves around its synthetic routes and stereoselective preparation. Given the rising demand for chiral building blocks in medicinal chemistry, the rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate scaffold offers a versatile platform for further derivatization. Its trifluoroacetic acid salt form enhances solubility, making it suitable for various experimental conditions. This aspect is critical for researchers exploring its pharmacokinetic properties or in vitro assays.

In the context of current trends, the compound aligns with the growing interest in small molecule modulators and fragment-based drug design. The oxolane (tetrahydrofuran) ring in its structure is a common motif in FDA-approved drugs, often associated with improved metabolic stability. Meanwhile, the piperidine fragment is a privileged structure in neuroscience targets, explaining why this molecule is frequently discussed in forums focusing on GPCR ligands or neurotransmitter analogs.

From a technical standpoint, the cis configuration of rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate introduces challenges in purification and characterization, which are common topics in analytical chemistry communities. Advanced techniques like chiral HPLC and NMR spectroscopy are often employed to confirm its stereochemical purity. These methodologies are highly relevant to professionals searching for quality control protocols or structural elucidation best practices.

Another hot topic linked to this compound is its role in peptidomimetics and protease inhibitor design. The combination of a rigid oxolane core and a flexible piperidine side chain mimics natural peptide turn structures, making it a candidate for modulating protein-protein interactions. This application is particularly appealing in oncology and antiviral research, where molecular docking and virtual screening are frequently employed to identify lead compounds.

Environmental and safety considerations are also part of the discourse around CAS No. 2209079-40-1. While not classified as hazardous, its trifluoroacetic acid component necessitates proper handling to avoid corrosion or irritation. Laboratories often inquire about compatible storage conditions or waste disposal methods, reflecting broader industry concerns about sustainable chemistry practices.

In summary, rac-methyl (2R,5S)-5-(piperidin-4-yl)oxolane-2-carboxylate, trifluoroacetic acid, cis represents a multifaceted tool for modern drug discovery. Its structural features resonate with trends in chiral synthesis, CNS drug development, and computational chemistry, making it a recurring subject in both academic and industrial settings. As research progresses, its potential to address unmet medical needs continues to inspire innovation across disciplines.